1-[4-({6-Methyl-2-[(4-methylpiperidin-1-yl)carbonyl]quinolin-4-yl}amino)phenyl]ethanone

• IUPAC Name: [1,1-dioxo-4-(4-propan-2-ylphenyl)-1λ6,4-benzothiazin-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C22H24N2O4S/c1-16(2)17-7-9-18(10-8-17)24-15-21(22(25)23-11-13-28-14-12-23)29(26,27)20-6-4-3-5-19(20)24/h3-10,15-16H,11-14H2,1-2H3
• InChI Key: PZKROVVSYOGCQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)N4CCOCC4
• Molecular Formula: C22H24N2O4S
• Molecular Weight: 412.5 g/mol

Description

1-[4-({6-Methyl-2-[(4-methylpiperidin-1-yl)carbonyl]quinolin-4-yl}amino)phenyl]ethanone is a useful research compound. Its molecular formula is C22H24N2O4S and its molecular weight is 412.5. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Organic Synthesis

A green chemistry approach was utilized in the synthesis of piperazinyl-quinolinyl pyran derivatives using a nanocrystalline titania-based sulfonic acid catalyst. This method emphasizes efficiency, reusability of the catalyst, and cost-effectiveness for large-scale production, demonstrating the compound's relevance in facilitating environmentally friendly synthesis processes (Murugesan, Gengan, & Krishnan, 2016).

Antiproliferative Activities

Research on 4-anilinofuro[2,3-b]quinoline derivatives, a class structurally similar to the specified compound, has shown significant antiproliferative activities against various cancer cell lines. These compounds were found to induce cell cycle arrest and cell death, underlining their potential as templates for developing new anticancer agents (Chen et al., 2008).

Antimicrobial Activity

Substituted 1,2,3-triazoles, incorporating quinoline moieties, were synthesized and showed promising antimicrobial activities. This highlights the role of quinoline derivatives in creating effective antimicrobial agents, which could be pivotal in addressing the rising concern of antibiotic resistance (Holla et al., 2005).

Material Science

Quinoline derivatives have also been explored in material science, such as in the synthesis of novel polyquinolines with potential applications in electronic devices due to their thermal stability and fluorescence properties. These materials could be used in the development of new types of organic light-emitting diodes (OLEDs) (Kim, Kim, & Hong, 1999).